4,5-Dimethoxy-2-methylbenzeneethanamine Hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4,5-Dimethoxy-2-methylbenzeneethanamine Hydrochloride is a biochemical used for proteomics research . It is a phenethylamine derivative .
Physical and Chemical Properties Analysis
The molecular weight of this compound is 231.71900 . Other physical and chemical properties such as density, melting point, boiling point, and flash point were not available in the search results.Scientific Research Applications
Analytical Chemistry Applications
In analytical chemistry, derivatives of dimethoxybenzene, similar to 4,5-dimethoxy-2-methylbenzeneethanamine, are used in developing sensitive and selective assays. For instance, McLellan and Thornalley (1992) describe a method involving derivatisation of methylglyoxal with 1,2-diamino-4,5-dimethoxybenzene to form 6,7-dimethoxy-2-methylquinoxaline, which can be analyzed using liquid chromatography with spectrophotometric and fluorimetric detection. This method is significant for assaying methylglyoxal in chemical and biological systems, showcasing the utility of dimethoxybenzene derivatives in complex analytical procedures (McLellan & Thornalley, 1992).
Synthetic Chemistry Applications
In synthetic chemistry, these compounds are valuable intermediates for constructing complex molecular structures. Huang et al. (2004) demonstrated the use of 3,4-dimethoxybenzeneethanamine in a one-pot Bischler–Napieralski reaction, followed by oxidative coupling, to synthesize 1-benzyl-1,2,3,4-tetrahydroisoquinolines and (±)-Glaucine, highlighting the compound's role in efficient synthetic pathways (Huang et al., 2004).
Medical Intermediate Synthesis
Zhimin (2003) reported the synthesis of 2,5-dimethoxy-4-ethylthio-benzeneethanamine, a medical intermediate used in treating psychosis, demonstrating the potential of dimethoxybenzene derivatives in pharmaceutical synthesis. This underscores the relevance of these compounds in developing therapeutic agents (Zhimin, 2003).
Exploratory Chemical Synthesis
Furthermore, Trachsel's (2003) work on synthesizing 4-thio-substituted [2-(2,5-dimethoxyphenyl)ethyl]amines, which act as potent 5-HT2A/C ligands, exemplifies the exploration of dimethoxybenzene derivatives for understanding structure-activity relationships in medicinal chemistry (Trachsel, 2003).
Properties
IUPAC Name |
2-(4,5-dimethoxy-2-methylphenyl)ethanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2.ClH/c1-8-6-10(13-2)11(14-3)7-9(8)4-5-12;/h6-7H,4-5,12H2,1-3H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODBURCHEUUMLGD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1CCN)OC)OC.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.72 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.